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Compound of Interest

Compound Name: Pyrazineethanethiol

Cat. No.: B036287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pyrazineethanethiol is a heterocyclic compound that is emerging as a valuable building block

in synthetic organic chemistry. Its unique structure, combining a pyrazine ring and a

nucleophilic thiol group, offers a gateway to a diverse range of sulfur-containing pyrazine

derivatives. These derivatives are of significant interest in medicinal chemistry and materials

science due to the prevalence of the pyrazine moiety in numerous bioactive molecules and

functional materials.

This document provides detailed application notes and experimental protocols for the use of

Pyrazineethanethiol as a synthetic building block. The focus is on two fundamental and widely

applicable reaction types: nucleophilic substitution and conjugate addition.

Key Applications
Pyrazineethanethiol serves as a potent nucleophile, primarily through its thiol group. This

reactivity allows for the facile introduction of the pyrazinyl ethylthio moiety into various organic

scaffolds. The resulting thioethers are key intermediates in the synthesis of more complex

molecules with potential applications in:

Drug Discovery: The pyrazine ring is a common feature in many approved drugs. The

incorporation of a flexible thioether linkage can be a valuable strategy in tuning the

pharmacokinetic and pharmacodynamic properties of drug candidates.
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Agrochemicals: Pyrazine derivatives have also found applications in the agrochemical

industry.

Flavor and Fragrance Chemistry: While not the focus of this document, Pyrazineethanethiol
is a known flavoring agent, contributing to savory and meaty notes.

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of Pyrazineethanethiol is
crucial for its effective use in synthesis.

Property Value Reference

Molecular Formula C₆H₈N₂S

Molecular Weight 140.21 g/mol

Appearance Colorless to yellow liquid

Odor Meaty, cabbage, sulfurous

Boiling Point
105.0 - 110.0 °C @ 20.00 mm

Hg

Density 1.147 - 1.157 g/mL

Refractive Index 1.553 - 1.570

Solubility

Slightly soluble in water;

soluble in organic solvents and

oils

¹H NMR Spectrum
Available from suppliers such

as Sigma-Aldrich

IR Spectrum
Available from spectral

databases

Mass Spectrum
Available from spectral

databases
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Experimental Protocols
The following protocols are representative examples of how Pyrazineethanethiol can be

utilized as a nucleophilic building block. Researchers should adapt these procedures as

needed for their specific substrates and experimental setups.

Synthesis of Pyrazinyl Ethyl Thioethers via SN2
Reaction
This protocol describes the synthesis of a thioether through the reaction of

Pyrazineethanethiol with an alkyl halide in a classic SN2 reaction. The thiol is first

deprotonated with a suitable base to form the more nucleophilic thiolate, which then displaces

the halide.

Reaction Scheme:

Step 1: Thiolate Formation Step 2: Nucleophilic Substitution

Pyrazineethanethiol + Base (e.g., NaH) → Alkyl Halide (R-X) →

Solvent (e.g., THF, DMF)

Pyrazinyl ethyl thiolate + Pyrazinyl ethyl thioether (Py-S-R) NaX+

Michael Addition

Pyrazineethanethiol + α,β-Unsaturated Carbonyl →Catalyst, Solvent

Base Catalyst (e.g., Et₃N)

Solvent (e.g., CH₂Cl₂, EtOH)

β-Thioether Adduct
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To cite this document: BenchChem. [Pyrazineethanethiol: A Versatile Nucleophilic Building
Block in Synthetic Organic Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036287#pyrazineethanethiol-as-a-building-block-in-
synthetic-organic-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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